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Compound of Interest

Compound Name: 21-Methylpentacosanoyl-CoA

Cat. No.: B15547738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure of 21-
Methylpentacosanoyl-CoA, a coenzyme A derivative. The information is presented to be a

valuable resource for researchers and professionals in the fields of biochemistry and drug

development.

Chemical and Physical Properties
21-Methylpentacosanoyl-CoA is a complex biomolecule that plays a role in fatty acid

metabolism. Its fundamental properties are summarized in the table below.

Property Value

Molecular Formula C47H86N7O17P3S[1]

Molecular Weight 1146.21 g/mol [1]

Canonical SMILES

O[C@H]1--INVALID-LINK----INVALID-LINK--

O[C@H]1COP(O)(=O)OP(O)(=O)OC--INVALID-

LINK--C(=O)NCCC(=O)NCCCC(C)=O
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The structure of 21-Methylpentacosanoyl-CoA can be deconstructed into three primary

components: a long-chain fatty acyl group (21-methylpentacosanoyl), a pantothenic acid unit,

and a 3'-phospho-adenosine diphosphate (ADP) moiety. These components are linked together

to form the complete coenzyme A derivative.

The fatty acyl group, 21-methylpentacosanoic acid, is a 25-carbon chain with a methyl group

attached at the 21st carbon. This acyl group is attached to the cysteamine part of the

coenzyme A molecule via a thioester bond.

The following diagram illustrates the chemical structure of 21-Methylpentacosanoyl-CoA.

Caption: Chemical structure of 21-Methylpentacosanoyl-CoA.

Experimental Protocols
Currently, there is a lack of detailed, publicly available experimental protocols specifically for

the synthesis or analysis of 21-Methylpentacosanoyl-CoA. However, general methods for the

synthesis and analysis of other long-chain acyl-CoAs can be adapted. These methodologies

typically involve:

Synthesis: The synthesis of long-chain acyl-CoAs can be achieved through the reaction of

the corresponding fatty acid with coenzyme A, often activated as an N-hydroxysuccinimide

ester or by using a carbodiimide coupling agent.

Purification: Purification is commonly performed using reversed-phase high-performance

liquid chromatography (HPLC).

Characterization: Characterization and confirmation of the structure are typically carried out

using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Signaling Pathways and Logical Relationships
As a long-chain fatty acyl-CoA, 21-Methylpentacosanoyl-CoA is presumed to be an

intermediate in fatty acid metabolism. It can likely participate in beta-oxidation or be

incorporated into complex lipids. The logical workflow for its metabolic involvement is depicted

below.
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Caption: Potential metabolic fate of 21-Methylpentacosanoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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